2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-mesitylacetamide

• IUPAC Name: 2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C24H25N5O3S/c1-14-10-15(2)23(16(3)11-14)25-21(30)13-33-22-9-8-20-26-27-24(29(20)28-22)17-6-7-18(31-4)19(12-17)32-5/h6-12H,13H2,1-5H3,(H,25,30)
• InChI Key: OSKVLLBRWLWPCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NN3C(=NN=C3C4=CC(=C(C=C4)OC)OC)C=C2)C
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol

Description

The compound “2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-mesitylacetamide” is a complex organic molecule that belongs to the class of 1,2,4-triazoles. Triazoles and their derivatives have been the focus of renewed interest among organic and medicinal chemists due to their synthetic and effective biological importance. They have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities.

Synthesis Analysis

The synthesis of such compounds usually involves the condensation of 4-amino-5-(3,4-dialkoxyphenyl)-4H-[1,2,4]-triazole-3-thiol with various aromatic carboxylic acids in the presence of phenacyl bromides through one-pot reaction. This process results in the formation of a series of 6-aryl-3-(3,4-dialkoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a 1,2,4-triazolo[4,3-b]pyridazine ring system, which is substituted at the 3-position with a 3,4-dimethoxyphenyl group and at the 6-position with a thio-N-mesitylacetamide group. The exact mass of the molecule is 467.16049698 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by its structural features, including the electron-donating groups present in the molecule. These groups can contribute to good inhibitory activity against certain enzymes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its IR and NMR spectra. The IR spectrum shows peaks corresponding to C-H (aromatic and aliphatic), C=N, aromatic C-H bend out of plane, and C-S-C vibrations. The 1H-NMR spectrum provides information about the types and environments of the hydrogen atoms in the molecule.

Scientific Research Applications

Anticancer Activity

• The compound exhibits potential as an anticancer agent. . Further investigations are needed to understand its mechanism of action and optimize its efficacy.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential therapeutic applications. There is also scope for the development of novel potential drug candidates having better efficacy and selectivity based on the 1,2,4-triazole nucleus.